Cas no 1341039-32-4 (Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo3,4-cpyrrole-2(1H)-carboxylate)

• Product Name: Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo3,4-cpyrrole-2(1H)-carboxylate
• CAS No: 1341039-32-4
• MF: C₁₁H₁₆F₂N₂O₃
• MW: 262.253149986267
• CID: 3159425
• PubChem ID: 71305832
• Update Time: 2025-06-03

Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo3,4-cpyrrole-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3aR,6aR)-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1 H)-carboxylate
• 1932454-31-3
• 1,1-Dimethylethyl (3aR,6aR)-3a,6a-difluorohexahydro-4-oxopyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• 1341039-32-4
• CS-0038208
• Cis-Tert-Butyl3A,6A-Difluoro-4-Oxohexahydropyrrolo[3,4-C]Pyrrole-2(1H)-Carboxylate
• tert-butyl (3aR,6aR)-3a,6a-difluoro-3-oxo-1,2,4,6-tetrahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• Cis-Tert-Butyl 3A,6A-Difluoro-4-Oxohexahydropyrrolo[3,4-C]Pyrrole-2(1H)-Carboxylate
• WS-01815
• Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo3,4-cpyrrole-2(1H)-carboxylate

• Inchi： 1S/C11H16F2N2O3/c1-9(2,3)18-8(17)15-5-10(12)4-14-7(16)11(10,13)6-15/h4-6H2,1-3H3,(H,14,16)/t10-,11-/m1/s1
• InChI Key： QBQGNFQKFWHAPR-GHMZBOCLSA-N
• SMILES： F[C@@]12CNC([C@@]1(CN(C(=O)OC(C)(C)C)C2)F)=O

Computed Properties

• Exact Mass: 262.11289870Da
• Monoisotopic Mass: 262.11289870Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo3,4-cpyrrole-2(1H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo3,4-cpyrrole-2(1H)-carboxylate

Comprehensive Overview of Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 1341039-32-4)

The compound Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 1341039-32-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorinated pyrrolopyrrole core and tert-butyl carboxylate moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and protease modulators.

One of the most intriguing aspects of this compound is its stereochemistry. The cis-configuration of the difluoro groups at positions 3a and 6a plays a critical role in its biological activity and binding affinity to target proteins. Recent studies have highlighted its utility in the design of fluorinated peptidomimetics, a class of compounds that mimic natural peptides but exhibit enhanced metabolic stability and bioavailability. This aligns with the growing demand for fluorinated building blocks in medicinal chemistry, as fluorine incorporation often improves pharmacokinetic properties.

From a synthetic perspective, Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate serves as a versatile scaffold for further functionalization. Its hexahydropyrrolopyrrole backbone offers multiple sites for derivatization, enabling the creation of diverse compound libraries. This is particularly relevant in fragment-based drug discovery (FBDD), where small, rigid fragments like this are used to probe protein binding sites. The compound's 4-oxo group also provides a handle for further chemical modifications, such as reductive amination or nucleophilic addition.

In the context of current trends, this compound addresses several hot topics in chemical research. For instance, the difluoro motif is increasingly important in the development of PET radiotracers for diagnostic imaging, as fluorine-18 is a commonly used radioisotope. Additionally, the pyrrolopyrrole core is structurally similar to several FDA-approved drugs, making it a promising candidate for scaffold hopping strategies in drug repurposing efforts. These applications are frequently searched in scientific databases, reflecting the compound's relevance to modern drug discovery paradigms.

The physicochemical properties of Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate further enhance its utility. Its moderate lipophilicity (predicted LogP ~1.5-2.0) and molecular weight (~276 g/mol) fall within the desirable range for lead-like compounds, a key consideration in early-stage drug development. Moreover, the tert-butyloxycarbonyl (Boc) protecting group offers stability under various reaction conditions while allowing for facile deprotection when needed. These characteristics make it a preferred choice for combinatorial chemistry and high-throughput screening campaigns.

Recent publications have explored the compound's role in addressing undruggable targets, such as protein-protein interactions (PPIs). Its rigid, bicyclic structure can mimic key secondary structural elements in proteins, enabling the disruption of challenging biological pathways. This aligns with the pharmaceutical industry's focus on expanding the druggable genome, a topic frequently queried in academic and industrial research circles. Furthermore, its fluorine atoms can engage in unique non-covalent interactions (e.g., orthogonal dipoles, hydrogen bonding), which are valuable for optimizing ligand-target interactions.

From a commercial standpoint, the demand for Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate has grown steadily, particularly among contract research organizations (CROs) specializing in custom synthesis. Its CAS No. 1341039-32-4 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's stability under standard storage conditions (-20°C, desiccated) also makes it practical for long-term research projects, addressing common concerns about compound shelf life in chemical inventories.

Looking ahead, the scientific community anticipates expanded applications for this compound in covalent inhibitor design, where its electrophilic carbonyl could be leveraged for targeted covalent modification of proteins. This approach has gained traction in oncology and anti-infective drug development, areas with high unmet medical needs. As research continues to uncover new biological targets, Cis-tert-butyl 3a,6a-difluoro-4-oxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate is poised to remain a valuable tool in the medicinal chemist's toolkit, bridging the gap between academic discovery and clinical translation.